(S)-2-Amino-N-(1-benzyl-piperidin-2-ylmethyl)-N-methyl-propionamide

• IUPAC Name: (2S)-2-amino-N-[(1-benzylpiperidin-2-yl)methyl]-N-methylpropanamide
• InChI: InChI=1S/C17H27N3O/c1-14(18)17(21)19(2)13-16-10-6-7-11-20(16)12-15-8-4-3-5-9-15/h3-5,8-9,14,16H,6-7,10-13,18H2,1-2H3/t14-,16?/m0/s1
• InChI Key: ACSZSSLFXHXYAJ-LBAUFKAWSA-N
• Canonical SMILES: CC(C(=O)N(C)CC1CCCCN1CC2=CC=CC=C2)N
• Isomeric SMILES: C[C@@H](C(=O)N(C)CC1CCCCN1CC2=CC=CC=C2)N
• Molecular Formula: C17H27N3O
• Molecular Weight: 289.4 g/mol

Description

(S)-2-Amino-N-(1-benzyl-piperidin-2-ylmethyl)-N-methyl-propionamide (CAS: 1354026-03-1) is a chiral small molecule with a molecular weight of 289.42 g/mol . Its structure features a propionamide backbone substituted with:

• An (S)-configured amino group at the α-carbon.
• A methyl group on the amide nitrogen.
• A 1-benzyl-piperidin-2-ylmethyl moiety attached to the amide nitrogen.

Preparation Methods

Synthesis of 1-Benzyl-piperidin-2-ylmethylamine

The piperidine core is synthesized via cyclization of 1,5-diaminopentane derivatives. Benzylation introduces the aromatic moiety through nucleophilic substitution:

Reaction :
$\text{1,5-Diaminopentane} + \text{Benzyl chloride} \xrightarrow{\text{K₂CO₃, DMF}} \text{1-Benzyl-piperidine}$

Conditions :

• Solvent : Dimethylformamide (DMF)

• Base : Potassium carbonate (K₂CO₃)

• Temperature : 80°C, 12 hours

• Yield : 78–85%

The intermediate 1-benzyl-piperidine is subsequently functionalized at the 2-position via Mannich reaction to introduce the methylamine side chain.

N-Methylation of the Amine

Selective N-methylation ensures the tertiary amine structure required for biological activity:

Reaction :
$\text{1-Benzyl-piperidin-2-ylmethylamine} + \text{Methyl iodide} \xrightarrow{\text{NaH, THF}} \text{N-Methyl derivative}$

Conditions :

• Base : Sodium hydride (NaH)

• Solvent : Tetrahydrofuran (THF)

• Temperature : 0°C → room temperature, 6 hours

• Yield : 90–94%

Amide Bond Formation with (S)-2-Aminopropionic Acid

The propionamide moiety is introduced via carbodiimide-mediated coupling:

Reaction :
$\text{N-Methyl-1-benzyl-piperidin-2-ylmethylamine} + \text{(S)-2-Aminopropionic acid} \xrightarrow{\text{EDC/HOBt, DCM}} \text{Target compound}$

Conditions :

• Coupling agents : 1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC) and Hydroxybenzotriazole (HOBt)

• Solvent : Dichloromethane (DCM)

• Temperature : Room temperature, 24 hours

• Yield : 82–88%

Optimization of Reaction Conditions

Temperature and Solvent Effects

Solvent polarity significantly impacts reaction rates and enantiomeric excess (ee):

Solvent	Dielectric Constant	Reaction Time (h)	Yield (%)	ee (%)
DCM	8.9	24	82	98
DMF	36.7	16	88	95
THF	7.5	30	75	99

Polar aprotic solvents like DMF accelerate coupling but slightly reduce ee due to racemization risks.

Catalysts and Reagents

Chiral catalysts preserve the (S)-configuration during critical steps:

Reductive Amination :
$\text{Ketone intermediate} + \text{Methylamine} \xrightarrow{\text{NaBH(OAc)₃, AcOH}} \text{N-Methylated product}$

Catalyst	Reaction Time (h)	Yield (%)	ee (%)
NaBH₃CN	12	85	97
NaBH(OAc)₃	8	92	99

Acetic acid (AcOH) as a proton source enhances stereoselectivity.

Purification and Characterization

Recrystallization Techniques

Crude product is purified via solvent recrystallization:

Solvent System	Purity (%)	Recovery (%)
Ethyl acetate/Hexane	95	70
Methanol/Water	98	65

Methanol/water mixtures achieve higher purity but lower recovery due to solubility limitations.

Chromatographic Methods

Flash chromatography (silica gel, ethyl acetate/hexane gradient) resolves diastereomers:

Column	Eluent Ratio	Retention Time (min)	Purity (%)
Silica 60	60:40	22	97
C18	50:50 (ACN/H₂O)	18	99

Spectroscopic Confirmation

• ¹H NMR (400 MHz, CDCl₃): δ 7.32–7.25 (m, 5H, Ar-H), 3.45 (s, 2H, CH₂N), 2.85 (s, 3H, NCH₃).

• HPLC : Chiralpak AD-H column, hexane/ethanol (80:20), retention time = 14.2 min (ee = 99%).

Industrial-Scale Production Considerations

Scalability Challenges

• Cost : EDC/HOBt coupling is expensive at scale; alternative methods like mixed anhydrides reduce costs.

• Safety : Exothermic amidation requires controlled temperature gradients.

Cost-Effective Reagent Selection

Coupling Agent	Cost (USD/kg)	Yield (%)
EDC/HOBt	350	88
DCC/DMAP	120	80

Dicyclohexylcarbodiimide (DCC) offers a cheaper alternative with moderate yield trade-offs.

Stereochemical Integrity Preservation

Enantiomeric excess is maintained via:

• Chiral Pool Synthesis : Using (S)-2-aminopropionic acid as a starting material.

• Asymmetric Catalysis : Rhodium-catalyzed hydrogenation (ee > 99%) .

Chemical Reactions Analysis

Oxidation Reactions

The compound undergoes oxidation at its tertiary amine and piperidine moieties. Key agents and outcomes include:

Reagent	Conditions	Product	Reference
Potassium permanganate	Aqueous, 60–80°C	Oxo derivatives (e.g., ketones)
Hydrogen peroxide	Acidic (H₂SO₄), 40–50°C	N-Oxides or hydroxylated byproducts

• Mechanistic Insight : Oxidation of the piperidine nitrogen generates N-oxide intermediates, while the benzyl group remains intact under mild conditions. Steric hindrance from the methyl group on the amide nitrogen slows reactivity compared to unsubstituted analogues.

Hydrolysis Reactions

The amide bond undergoes hydrolysis under acidic or basic conditions:

Conditions	Reagents	Products	Yield	Reference
Acidic (HCl)	6M HCl, reflux, 12h	2-Amino-propionic acid + Piperidine-amide	~70%
Basic (NaOH)	2M NaOH, 80°C, 8h	Sodium carboxylate + Free amine derivative	~65%

• Steric Effects : The bulky benzyl-piperidine group reduces hydrolysis rates compared to simpler amides. Acidic conditions favor partial cleavage of the amide bond without degrading the piperidine ring.

Alkylation and Arylation

The secondary amine on the piperidine ring participates in alkylation:

Substrate	Reagents/Conditions	Product	Application	Reference
Benzyl bromide	K₂CO₃, DMF, 80°C, 6h	Quaternary ammonium derivative	Opioid receptor ligands
Phenethyl bromide	K₂CO₃, acetone, reflux, 10h	N-Phenethyl-piperidine analogue	SAR studies

• Selectivity : Reactions occur preferentially at the less hindered piperidine nitrogen over the methyl-substituted amide nitrogen .

Reductive Amination

The primary amino group reacts with carbonyl compounds:

Carbonyl Substrate	Reducing Agent	Conditions	Product	Reference
Formaldehyde	NaBH₃CN	MeOH, RT, 4h	N-Methylated derivative
Cyclohexanone	NaBH(OAc)₃	DCE, 0°C→RT, 12h	Cyclohexylamine-linked compound

• Stereochemical Impact : The (S)-configuration at the chiral center directs reductive amination to produce diastereomers with a 3:1 ratio favoring the syn product.

Esterification and Transamidation

The amide group participates in nucleophilic acyl substitution:

Reagent	Conditions	Product	Notes	Reference
Ethanol/HCl	Reflux, 24h	Ethyl ester + Free amine	Low yield (~30%)
Benzylamine	DIPEA, DMF, 120°C, 18h	N-Benzylamide + Methanol	Requires excess amine

• Limitations : Steric bulk from the piperidine-benzyl group reduces reactivity, necessitating harsh conditions for transamidation.

Comparative Reactivity Table

Reaction Type	Relative Rate	Selectivity Notes
Oxidation	Moderate	Favors N-oxidation over ring hydroxylation
Hydrolysis	Slow	Acid > Base in cleaving amide bond
Alkylation	High	Piperidine N > Amide N
Reductive Amination	Moderate	Diastereoselectivity influenced by chirality

Scientific Research Applications

Common Synthetic Routes

• N-acylation : Reaction of (1-benzylpiperidin-3-yl)methylamine with acylating agents.
• Oxidation and Reduction : Utilizing oxidizing agents like potassium permanganate or reducing agents such as lithium aluminum hydride to modify the compound's functional groups.

Medicinal Chemistry

(S)-2-Amino-N-(1-benzyl-piperidin-2-ylmethyl)-N-methyl-propionamide has been investigated for its potential as a therapeutic agent in treating neurological disorders. Its ability to interact with specific receptors makes it a candidate for drug development targeting conditions such as depression and anxiety.

Research indicates that this compound may exhibit enzyme inhibition properties, which can be beneficial in modulating biochemical pathways. Studies have shown its effectiveness in binding to certain receptors, potentially influencing neurotransmitter systems.

Pharmaceutical Development

The compound serves as an intermediate in the synthesis of more complex pharmaceuticals. Its unique structure allows for further modifications that can enhance efficacy or reduce side effects.

Case Study 1: Neurological Disorders

In a study published in Journal of Medicinal Chemistry, researchers explored the effects of (S)-2-Amino-N-(1-benzyl-piperidin-2-ylmethyl)-N-methyl-propionamide on serotonin receptors. The findings suggested significant receptor binding affinity, indicating potential use in antidepressant formulations.

Case Study 2: Enzyme Inhibition

A research paper in Bioorganic & Medicinal Chemistry Letters reported on the compound's ability to inhibit certain enzymes involved in metabolic pathways. This inhibition could lead to therapeutic applications in metabolic disorders.

Mechanism of Action

The mechanism of action of (S)-2-Amino-N-(1-benzyl-piperidin-2-ylmethyl)-N-methyl-propionamide involves its interaction with specific molecular targets and pathways. This can include binding to receptors, enzymes, or other proteins, leading to modulation of biological processes. The exact mechanism may vary depending on the specific application and context.

Comparison with Similar Compounds

Table 1: Structural and Molecular Comparison

Compound Name (CAS)	Molecular Formula	Molecular Weight (g/mol)	Key Structural Features	Potential Implications
Target Compound (1354026-03-1)	C₁₇H₂₅N₃O	289.42	Benzyl-piperidine, methyl-amide	Enhanced lipophilicity; potential CNS activity due to piperidine
(S)-2-Amino-N-(2-fluorobenzyl)-N-methyl-propionamide (1219957-26-2)	C₁₁H₁₅FN₂O	210.25	Fluorinated benzyl, methyl-amide	Increased electronegativity; potential improved target selectivity
(S)-2-Amino-N-((S)-1-benzyl-pyrrolidin-2-ylmethyl)-N-ethyl-propionamide (1355789-17-1)	C₁₇H₂₇N₃O	301.42	Benzyl-pyrrolidine (5-membered ring), ethyl-amide	Altered ring conformation; ethyl group may enhance metabolic stability
(S)-2-Amino-N-methyl-N-(3-nitrobenzyl)-propanamide (1307482-37-6)	C₁₁H₁₅N₃O₃	237.26	Nitrobenzyl, methyl-amide	High polarity; potential redox activity due to nitro group
2-Amino-N-isopropyl-N-(1-methyl-piperidin-3-yl)-acetamide	C₁₁H₂₂N₃O	212.31	Isopropyl, methyl-piperidine	Reduced steric hindrance; potential for improved solubility

Detailed Analysis of Structural Differences

Heterocyclic Ring Modifications

• Piperidine vs. Pyrrolidine: The target compound’s piperidine ring (6-membered) offers greater conformational flexibility compared to the pyrrolidine (5-membered) in . This may affect binding to rigid binding pockets in biological targets .

Aromatic Substituents

• Benzyl vs. Fluorobenzyl vs. Nitrobenzyl :
  • The fluorobenzyl group in introduces electronegativity, enhancing dipole interactions with target proteins.
  • The nitrobenzyl group in adds polarity and redox sensitivity, which may limit blood-brain barrier penetration but improve water solubility .

Amide Nitrogen Substitutions

• Methyl vs. Ethyl vs. The isopropyl group in further enhances steric shielding, which may prolong half-life in vivo .

Pharmacological and Physicochemical Implications

• Lipophilicity : The benzyl-piperidine group in the target compound contributes to higher logP compared to analogs with polar substituents (e.g., nitrobenzyl in ).
• Metabolic Stability : Methyl and ethyl groups on the amide nitrogen may protect against enzymatic degradation compared to unsubstituted analogs .
• Target Selectivity : Fluorine substitution in could enhance selectivity for receptors with electronegative binding pockets.

Biological Activity

(S)-2-Amino-N-(1-benzyl-piperidin-2-ylmethyl)-N-methyl-propionamide is a synthetic compound notable for its potential applications in medicinal chemistry, particularly concerning its biological activity. This article delves into its pharmacological properties, mechanisms of action, and relevant case studies.

Chemical Structure and Properties

The compound features a complex structure that includes an amino group, a piperidine ring, and an amide functional group. Its molecular formula is $C_{17}H_{27}N_3O$ with a molecular weight of approximately 275.39 g/mol. The stereochemistry at the chiral center contributes to its unique biological profile.

Preliminary studies indicate that (S)-2-Amino-N-(1-benzyl-piperidin-2-ylmethyl)-N-methyl-propionamide interacts with various biological targets, particularly within the central nervous system. Its structural similarity to known analgesics suggests potential efficacy in modulating pain pathways. Specifically, it has been identified as a ligand for opioid receptors, particularly the mu and delta subtypes, which are crucial in pain management.

Table 1: Comparison of Biological Activities

Compound Name	Structural Features	Biological Activity
(S)-2-Amino-N-(1-benzyl-piperidin-2-ylmethyl)-N-methyl-propionamide	Piperidine ring, amide group	Opioid receptor ligand
N-(1-benzylpiperidin-4-yl)propionamide	Lacks chirality; simpler structure	Moderate analgesic properties
Fentanyl	Contains a phenethyl group; highly potent	Strong mu-opioid agonist
Buprenorphine	Partial agonist at mu-opioid receptors	Used in opioid addiction treatment

Analgesic Properties

Research indicates that (S)-2-Amino-N-(1-benzyl-piperidin-2-ylmethyl)-N-methyl-propionamide exhibits analgesic properties similar to those of opioid compounds. In vitro studies have shown that it effectively binds to mu and delta opioid receptors, which play significant roles in pain modulation. These findings suggest its potential as a candidate for pain management therapies.

Anticancer Activity

Emerging studies have explored the anticancer potential of piperidine derivatives, including (S)-2-Amino-N-(1-benzyl-piperidin-2-ylmethyl)-N-methyl-propionamide. A review highlighted that certain piperidine derivatives exhibit cytotoxicity against various cancer cell lines, indicating that modifications to the piperidine structure can enhance biological activity. For example, compounds with specific substitutions showed improved inhibition of tumor growth in hypopharyngeal tumor cells compared to standard treatments like bleomycin .

Case Studies

• Pain Management : A study evaluated the efficacy of (S)-2-Amino-N-(1-benzyl-piperidin-2-ylmethyl)-N-methyl-propionamide in animal models of chronic pain. Results demonstrated significant analgesic effects comparable to morphine, indicating its potential as an alternative therapeutic agent for pain relief.
• Cancer Research : In another investigation, the compound was tested against human carcinoma cell lines, revealing dose-dependent cytotoxicity. The study concluded that the compound could induce apoptosis in cancer cells through mechanisms involving DNA damage and cell cycle arrest .

Q & A

Q. What are the recommended synthetic strategies for (S)-2-Amino-N-(1-benzyl-piperidin-2-ylmethyl)-N-methyl-propionamide in academic laboratories?

A multi-step synthesis approach is typically employed, involving:

• Amide bond formation : Coupling a benzyl-piperidine derivative with a protected amino acid (e.g., tert-butoxycarbonyl (Boc)-protected alanine) using carbodiimide reagents like EDC/HOBt.
• Deprotection : Acidic removal of the Boc group (e.g., HCl/dioxane) to unmask the primary amine.
• Methylation : Selective N-methylation using methyl iodide or dimethyl sulfate under basic conditions. Purification via column chromatography and recrystallization ensures intermediate integrity. Similar methodologies are validated for structurally related piperidine-based amides .

Q. Which analytical techniques are essential for confirming the structural identity and purity of this compound?

Critical techniques include:

• Nuclear Magnetic Resonance (NMR) : $^1$H and $^13$C NMR confirm stereochemistry and functional groups (e.g., benzyl protons at δ 7.2–7.4 ppm, piperidine methylene signals at δ 2.5–3.5 ppm).
• High-Performance Liquid Chromatography (HPLC) : Reverse-phase HPLC with UV detection (λ = 254 nm) assesses purity (>98% by area normalization).
• Mass Spectrometry (MS) : High-resolution MS (HRMS) verifies molecular weight (e.g., calculated [M+H]$^+$ = 346.23 g/mol). These methods align with protocols for analogous piperidine-carboxamide derivatives .

Q. What safety protocols are recommended for handling this compound in laboratory settings?

Based on structurally similar compounds:

• Personal Protective Equipment (PPE) : Gloves (nitrile), lab coats, and safety goggles.
• Ventilation : Use fume hoods to minimize inhalation of airborne particles.
• Storage : Store in sealed containers at 2–8°C, away from oxidizers and light.
• Spill Management : Absorb with inert material (e.g., vermiculite) and dispose as hazardous waste. Refer to GHS-compliant safety data sheets (SDS) for related piperidine amides .

Advanced Research Questions

Q. How can enantiomeric purity be ensured during synthesis, and what methods validate chiral integrity?

• Chiral Resolution : Use chiral auxiliaries (e.g., L-proline) or asymmetric catalysis (e.g., Evans oxazolidinones) to control stereochemistry.
• Analytical Validation :

• Chiral HPLC : Employ columns like Chiralpak IA/IB with hexane:isopropanol mobile phases to resolve enantiomers.
• Optical Rotation : Compare experimental [α]_D$$^{20} values with literature data (e.g., +15° to +20° for S-configuration).
  These strategies are benchmarked against enantiomerically pure amide derivatives .

Q. What experimental designs are optimal for studying receptor-ligand interactions involving this compound?

• Radioligand Binding Assays : Use $^3$H-labeled analogs to quantify affinity (K$_d$) for targets like sigma-1 or opioid receptors.
• Surface Plasmon Resonance (SPR) : Immobilize receptors on biosensor chips to measure real-time binding kinetics (k$_{on}$/k$_{off}$).
• Molecular Docking : Perform in silico simulations (e.g., AutoDock Vina) using crystal structures (PDB ID: 6VSB) to predict binding poses. These approaches are validated in studies of piperidine-containing neuroactive compounds .

Q. How can contradictory pharmacological data from different assay systems (e.g., in vitro vs. in vivo) be resolved?

• Assay Cross-Validation : Compare results across orthogonal platforms (e.g., calcium flux assays vs. electrophysiology).
• Impurity Profiling : Use LC-MS to identify byproducts (e.g., N-demethylated analogs) that may interfere with activity.
• Metabolic Stability Testing : Evaluate hepatic microsomal degradation to rule out rapid metabolism in vivo. Contradictions in data for related compounds were resolved using these methodologies .

Q. What strategies are employed to characterize metabolic pathways and identify metabolites in preclinical studies?

• In Vitro Models : Incubate the compound with liver microsomes (human/rat) and analyze metabolites via LC-HRMS.
• Isotopic Labeling : Synthesize $^{13}$C-labeled analogs to track metabolic transformations (e.g., hydroxylation at the piperidine ring).
• CYP Enzyme Inhibition : Use isoform-specific inhibitors (e.g., ketoconazole for CYP3A4) to identify involved pathways. These methods align with metabolite identification protocols for neuroactive amides .